Cas no 2275029-98-4 (4-bromo-5-chloro-2-fluoro-N-methylaniline)

• Product Name: 4-bromo-5-chloro-2-fluoro-N-methylaniline
• CAS No: 2275029-98-4
• MF: C₇H₆BrClFN
• MW: 238.48464345932
• MDL: MFCD30681270
• CID: 5616834
• PubChem ID: 165941552
• Update Time: 2025-05-20

4-bromo-5-chloro-2-fluoro-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• EN300-3188766
• 4-bromo-5-chloro-2-fluoro-N-methylaniline
• 2275029-98-4

• MDL： MFCD30681270
• Inchi： 1S/C7H6BrClFN/c1-11-7-3-5(9)4(8)2-6(7)10/h2-3,11H,1H3
• InChI Key： AUUWXZLDCDZNDD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1Cl)NC)F

Computed Properties

• Exact Mass: 236.93562g/mol
• Monoisotopic Mass: 236.93562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Additional information on 4-bromo-5-chloro-2-fluoro-N-methylaniline

4-Bromo-5-Chloro-2-Fluoro-N-Methylaniline (CAS 2275029-98-4): A Versatile Intermediate for Pharmaceutical and Agrochemical Applications

4-Bromo-5-chloro-2-fluoro-N-methylaniline (CAS 2275029-98-4) is a highly specialized halogenated aromatic amine compound that has gained significant attention in recent years due to its unique structural features and broad utility in synthetic chemistry. This compound, with its precise arrangement of bromo, chloro, and fluoro substituents on the benzene ring, coupled with the N-methylaniline functional group, serves as a crucial building block in the development of advanced materials and bioactive molecules.

The growing interest in halogenated aniline derivatives like 4-bromo-5-chloro-2-fluoro-N-methylaniline stems from their remarkable electronic properties and steric effects, which make them particularly valuable in medicinal chemistry. Researchers are actively investigating this compound's potential in creating novel kinase inhibitors and GPCR modulators, addressing current pharmaceutical challenges in areas such as oncology and neurological disorders. The strategic placement of halogen atoms on the aromatic ring allows for precise control over molecular interactions, a feature highly sought after in modern drug design.

From a synthetic chemistry perspective, CAS 2275029-98-4 offers multiple reactive sites for further functionalization, making it a versatile intermediate. The bromo substituent at the 4-position is particularly reactive toward palladium-catalyzed cross-coupling reactions, enabling the construction of more complex molecular architectures. Meanwhile, the fluoro group at the 2-position contributes to the compound's metabolic stability, an essential consideration in pharmaceutical development. These properties have made 4-bromo-5-chloro-2-fluoro-N-methylaniline a subject of numerous recent publications in organic chemistry journals.

The agrochemical industry has also shown increasing interest in halogenated N-methylanilines like 2275029-98-4 for developing new generation crop protection agents. The compound's structural features align well with current trends in sustainable pesticide development, where researchers aim to create more selective and environmentally friendly solutions. Its potential applications in this field include serving as a precursor for herbicide intermediates and fungicide active ingredients, addressing the growing need for innovative solutions in agricultural productivity.

Recent market analysis indicates rising demand for multi-halogenated aniline derivatives, with 4-bromo-5-chloro-2-fluoro-N-methylaniline being among the most sought-after intermediates. This trend reflects the broader shift in chemical manufacturing toward more sophisticated and precisely functionalized building blocks. Suppliers report increasing inquiries about CAS 2275029-98-4, particularly from pharmaceutical research organizations and specialty chemical manufacturers looking to develop patent-protected compounds.

Quality control and characterization of 4-bromo-5-chloro-2-fluoro-N-methylaniline present unique analytical challenges due to its multiple halogen substituents. Advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR) and high-resolution mass spectrometry are essential for verifying the compound's purity and structure. These analytical requirements have spurred the development of specialized testing protocols for polyhalogenated aromatic amines, contributing to improved quality standards across the fine chemical industry.

The synthesis of 2275029-98-4 typically involves sequential halogenation and methylation steps, with recent innovations focusing on greener synthetic routes. Researchers are exploring catalytic methods to reduce waste generation and improve atom economy in the production of N-methylaniline derivatives. These developments align with the pharmaceutical industry's growing emphasis on green chemistry principles and sustainable manufacturing practices.

From a regulatory perspective, proper handling and storage of 4-bromo-5-chloro-2-fluoro-N-methylaniline require careful consideration due to its potential reactivity. While not classified as highly hazardous, standard precautions for aromatic amines should be followed, including protection from light and moisture. The compound's stability profile makes it suitable for international shipping, contributing to its growing global trade as a specialty chemical intermediate.

Future research directions for CAS 2275029-98-4 include exploring its applications in materials science, particularly in the development of organic electronic materials. The compound's unique electronic properties, imparted by its specific halogen pattern, show promise for creating novel charge transport materials in organic semiconductors. This potential expansion beyond life sciences applications could significantly increase demand for this versatile intermediate in coming years.

For researchers and manufacturers working with 4-bromo-5-chloro-2-fluoro-N-methylaniline, staying informed about the latest synthetic applications and safety guidelines is crucial. The compound's multifaceted utility ensures its continued relevance across multiple sectors of chemical innovation, from pharmaceutical discovery to advanced material development. As synthetic methodologies evolve and new applications emerge, 2275029-98-4 is poised to remain an important tool in the chemist's repertoire for years to come.